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Compound of Interest

Compound Name: 2-Hydroxyethyl myristate

Cat. No.: B1217589

2-Hydroxyethyl myristate, also known as Ethylene Glycol Monomyristate or 2-Hydroxyethyl
tetradecanoate, is a fatty acid ester.[1][2] Its basic chemical and physical properties are
summarized in Table 1.

Property Value Reference
CAS Number 22122-18-5 [1]
Molecular Formula C16H3203 [1]
Molecular Weight 272.42 g/mol [1][2]
Melting Point 44-45 °C [1]

Boiling Point 382.2 °C at 760 mmHg [1]

Flash Point 146.8 °C [1]

Density 0.927 g/cm?3 [1]

Potential Biological Activities Inferred from Related
Molecules

The biological activities of compounds are intrinsically linked to their structure. By examining
the known effects of myristic acid, the hydroxyethyl moiety, and other myristate esters, we can
hypothesize potential areas of biological relevance for 2-Hydroxyethyl myristate.
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Biological Activity of Myristate (Myristic Acid)

Myristic acid, a saturated fatty acid, is known to be biologically active. Studies on
cardiomyocytes have shown that myristate can induce cellular hypertrophy and insulin
desensitization.[3][4][5]

Mitochondrial Effects:

o Mitochondrial Fragmentation: Myristate exposure in neonatal rat ventricular myocytes
(NRVMs) leads to mitochondrial fragmentation.[3][5] This is associated with a decrease in
the mitochondrial fusion protein MEN2 and an increase in the fission protein DRP1.[5]

e Increased MUL1 Levels: Myristate treatment increases the protein levels of the mitochondrial
E3 ubiquitin ligase, MUL1, which is involved in regulating mitochondrial dynamics.[3][4][5]
Silencing of MUL1 has been shown to prevent myristate-induced mitochondrial
fragmentation and cardiomyocyte hypertrophy.[5]

The potential signaling pathway for myristate-induced cardiomyocyte hypertrophy is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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